Cas no 38264-25-4 (Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one,3-butyl-4,6,8,10,12,14,16,27-octahydroxy-17,28-dimethyl-,(3S,4R,6R,8R,10S,12S,17E,19E,21E,23E,25E,27S,28S)-)

• Product Name: Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one,3-butyl-4,6,8,10,12,14,16,27-octahydroxy-17,28-dimethyl-,(3S,4R,6R,8R,10S,12S,17E,19E,21E,23E,25E,27S,28S)-
• CAS No: 38264-25-4
• MF: C₃₃H₅₄O₁₀
• MW: 610.775871753693
• CID: 308588
• PubChem ID: 6444356
• Update Time: 2025-04-19

Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one,3-butyl-4,6,8,10,12,14,16,27-octahydroxy-17,28-dimethyl-,(3S,4R,6R,8R,10S,12S,17E,19E,21E,23E,25E,27S,28S)- Chemical and Physical Properties

Names and Identifiers

• Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one,3-butyl-4,6,8,10,12,14,16,27-octahydroxy-17,28-dimethyl-,(3S,4R,6R,8R,10S,12S,17E,19E,21E,23E,25E,27S,28S)-
• (17Z,23Z)-3-butyl-4,6,8,10,12,14,16,27-octahydroxy-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• 2-(n-Butyl)-16-methyl-3,5,7,9,11,13,15,26,27-nonahydroxyoctacosa-16,18,20,22,24-pentaenoic acid, 27-lactone
• 38264-25-4
• Chainin

• Inchi： 1S/C33H54O10/c1-4-5-14-29-32(41)21-28(38)19-26(36)17-24(34)16-25(35)18-27(37)20-31(40)22(2)13-11-9-7-6-8-10-12-15-30(39)23(3)43-33(29)42/h6-13,15,23-32,34-41H,4-5,14,16-21H2,1-3H3/b7-6?,10-8-,11-9?,15-12?,22-13-
• InChI Key： QAPUWNJNUGPVPM-NTUXHYESSA-N
• SMILES： OC1CC(CC(CC(CC(CC(C(=CC=CC=CC=CC=CC(C(C)OC(C(CCCC)C(C1)O)=O)O)C)O)O)O)O)O |c:12,18|

Computed Properties

• Exact Mass: 610.37182
• Monoisotopic Mass: 610.371698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 3
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 188
• XLogP3: 2.9

Experimental Properties

• Density: 1.141
• Boiling Point: 872.1°Cat760mmHg
• Flash Point: 270.6°C
• Refractive Index: 1.528
• PSA: 188.14